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Compound of Interest

Compound Name: 1-Phenylacenaphthylene

Cat. No.: B15397830

An In-Depth Technical Guide to 1-
Phenylacenaphthylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenylacenaphthylene is a polycyclic aromatic hydrocarbon (PAH) characterized by a
phenyl group attached to the acenaphthylene core. This modification of the acenaphthylene
structure is expected to influence its electronic, spectroscopic, and biological properties,
making it a molecule of interest for materials science and medicinal chemistry. This technical
guide provides a comprehensive overview of the known physical and chemical properties of 1-
Phenylacenaphthylene, alongside available experimental details and an exploration of the
potential biological significance of the broader acenaphthylene class of compounds.

Chemical Structure and Properties

The fundamental characteristics of 1-Phenylacenaphthylene are summarized below. Due to a
lack of extensive experimental data in publicly available literature, some properties are
estimated based on the properties of the parent compound, acenaphthylene, and related
structures.

Table 1: Physical and Chemical Properties of 1-Phenylacenaphthylene
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Property Value Source/Notes

Molecular Formula CisH12 PubChem CID: 13119282
Molecular Weight 228.29 g/mol PubChem CID: 13119282
Appearance Not specified (likely a solid) Inferred from related PAHs
Melting Point Data not available

Boiling Point Data not available

- ) Inferred from
Solubility Insoluble in water
acenaphthylene[1]

LogP (Octanol-Water Partition )
o Data not available
Coefficient)

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 1-Phenylacenaphthylene
is not readily available in the searched literature, the synthesis of acenaphthylene-fused
heteroarenes has been achieved via palladium-catalyzed Suzuki-Miyaura coupling followed by
a C-H arylation cascade. This suggests that a similar cross-coupling strategy, reacting a
halogenated acenaphthylene with phenylboronic acid, could be a viable synthetic route.

The reactivity of the acenaphthylene core is well-documented. The double bond in the five-
membered ring is susceptible to various reactions, including oxidation and addition reactions.
For instance, acenaphthylene reacts with hydroxyl radicals and ozone, leading to ring-opened
products. This inherent reactivity of the acenaphthylene scaffold suggests that 1-
Phenylacenaphthylene would likely undergo similar transformations, with the phenyl
substituent potentially influencing the regioselectivity of such reactions.

Logical Relationship: Potential Synthesis Route
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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